![molecular formula C16H18N2O6S2 B2585037 3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione CAS No. 1795482-01-7](/img/structure/B2585037.png)
3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound appears to contain a 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group, a piperidin-4-yl group, and a thiazolidine-2,4-dione group . These groups are common in various organic compounds and can contribute to the overall properties of the molecule.
Synthesis Analysis
While specific synthesis methods for this compound are not available, general methods for synthesizing similar compounds involve various organic reactions . For instance, the 2,3-dihydrobenzo[b][1,4]dioxin-6-yl group can be synthesized from 2,3-dihydroxybenzoic acid .Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its constituent groups. Unfortunately, specific structural data for this compound is not available .Chemical Reactions Analysis
The chemical reactivity of this compound would depend on its functional groups. For instance, the thiazolidine-2,4-dione group might undergo reactions typical of thiazolidinediones .Scientific Research Applications
Crystallography and Structural Analysis
This compound’s structure has been elucidated using techniques like single crystal X-ray crystallography . Such detailed structural analysis is crucial for understanding the molecular geometry, bond lengths, and angles, which are fundamental for predicting the reactivity and interaction with other molecules. This application is essential in the field of material science and chemistry for designing new materials and compounds with desired properties.
Hirshfeld Surface Analysis
Hirshfeld surface analysis is a method used to study intermolecular interactions within a crystal structure . This compound’s crystal structure provides valuable data for such analysis, helping researchers understand the forces that stabilize the crystal lattice. This information is particularly useful in pharmaceuticals for designing drugs with better efficacy and stability.
Docking Studies and Inhibition Analysis
The compound has been used in docking studies to understand its interaction with proteins like IKKβ . Such studies are vital for drug discovery and development, as they can predict how a molecule will bind to a target protein and its potential as an inhibitor, which is particularly relevant in the development of anti-inflammatory drugs.
Density Functional Theory (DFT) Computations
DFT computations are a quantum mechanical modeling method used to investigate the electronic structure of molecules . For this compound, DFT computations help in understanding its electronic properties, such as the energy of the highest occupied and lowest unoccupied molecular orbitals. This application is significant in the field of computational chemistry, aiding in the prediction of chemical reactions and properties.
Anticancer Property Evaluation
The compound has shown potential as an anticancer agent. It has been tested against human colon cancer cells, showing an ability to inhibit cell growth . This application is crucial in medicinal chemistry and pharmacology, where the compound’s efficacy and potency as an anticancer drug are evaluated.
Aurora Kinase Inhibitor Development
Finally, the compound has been synthesized to explore its potential as an Aurora kinase inhibitor, which is a promising target in cancer therapy . The inhibition of Aurora kinases can disrupt cell division and induce apoptosis in cancer cells, making this compound a candidate for further development as an anticancer drug.
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
3-[1-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyl)piperidin-4-yl]-1,3-thiazolidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O6S2/c19-15-10-25-16(20)18(15)11-3-5-17(6-4-11)26(21,22)12-1-2-13-14(9-12)24-8-7-23-13/h1-2,9,11H,3-8,10H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWWWQUSWBWODHN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)CSC2=O)S(=O)(=O)C3=CC4=C(C=C3)OCCO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O6S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(1-((2,3-Dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)piperidin-4-yl)thiazolidine-2,4-dione |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.